Cas no 2763755-33-3 (N-(3-amino-4-fluorophenyl)acetamide hydrochloride)

• Product Name: N-(3-amino-4-fluorophenyl)acetamide hydrochloride
• CAS No: 2763755-33-3
• MF: C₈H₁₀ClFN₂O
• MW: 204.629204273224
• CID: 5611220
• PubChem ID: 165538110
• Update Time: 2025-06-11

N-(3-amino-4-fluorophenyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-4-fluorophenyl)acetamide hydrochloride
• 2763755-33-3
• EN300-8490439

• Inchi： 1S/C8H9FN2O.ClH/c1-5(12)11-6-2-3-7(9)8(10)4-6;/h2-4H,10H2,1H3,(H,11,12);1H
• InChI Key： PCVFXTMHJPFMES-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1N)NC(C)=O

Computed Properties

• Exact Mass: 204.0465688g/mol
• Monoisotopic Mass: 204.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(3-amino-4-fluorophenyl)acetamide hydrochloride

Research Brief on N-(3-amino-4-fluorophenyl)acetamide hydrochloride (CAS: 2763755-33-3)

N-(3-amino-4-fluorophenyl)acetamide hydrochloride (CAS: 2763755-33-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its potential applications in the development of novel therapeutic agents. Recent studies have focused on its role as an intermediate in the synthesis of biologically active molecules, particularly in the context of kinase inhibitors and other targeted therapies.

The compound's molecular structure, which includes a fluorine substituent and an acetamide group, contributes to its reactivity and potential pharmacological properties. Fluorinated aromatic compounds are known for their ability to enhance the bioavailability and metabolic stability of drug candidates, making N-(3-amino-4-fluorophenyl)acetamide hydrochloride a valuable building block in drug design. Recent research has explored its utility in the synthesis of compounds targeting various disease pathways, including cancer and inflammatory disorders.

One of the key areas of investigation has been the compound's role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases. Researchers have utilized N-(3-amino-4-fluorophenyl)acetamide hydrochloride as a precursor in the synthesis of small-molecule inhibitors that selectively target specific kinases. Preliminary results from these studies suggest that derivatives of this compound exhibit promising inhibitory activity, with potential applications in oncology and other therapeutic areas.

In addition to its use in kinase inhibitor development, N-(3-amino-4-fluorophenyl)acetamide hydrochloride has also been explored for its potential in other medicinal chemistry applications. For instance, recent studies have investigated its incorporation into the design of protease inhibitors and G-protein-coupled receptor (GPCR) modulators. These efforts highlight the versatility of this compound as a scaffold for the development of diverse therapeutic agents.

The synthesis and characterization of N-(3-amino-4-fluorophenyl)acetamide hydrochloride have been detailed in several recent publications. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the compound's structure and purity. These studies have also provided insights into the optimal conditions for its synthesis, ensuring high yields and reproducibility for further research and development.

Looking ahead, the potential of N-(3-amino-4-fluorophenyl)acetamide hydrochloride in drug discovery remains a promising area of exploration. Future research directions may include the optimization of its derivatives for enhanced pharmacological properties, as well as the investigation of its mechanisms of action in biological systems. Collaborative efforts between academic and industrial researchers will be essential to fully realize the therapeutic potential of this compound.

In conclusion, N-(3-amino-4-fluorophenyl)acetamide hydrochloride (CAS: 2763755-33-3) represents a valuable tool in the arsenal of medicinal chemists. Its unique structural features and demonstrated utility in the synthesis of biologically active molecules underscore its importance in contemporary drug discovery. Continued research into its applications and derivatives is expected to yield significant advancements in the development of novel therapeutics.